N-(3-chlorophenyl)-4-{[3-(3-methylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}piperazine-1-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[3-oxo-8-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C25H27N7O3/c1-2-35-21-11-7-6-10-20(21)27-22(33)18-32-25(34)31-13-12-26-23(24(31)28-32)30-16-14-29(15-17-30)19-8-4-3-5-9-19/h3-13H,2,14-18H2,1H3,(H,27,33)
• InChI Key: OQBHQSTWJZFWCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CN=C(C3=N2)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C25H27N7O3
• Molecular Weight: 473.5 g/mol

Description

N-(3-chlorophenyl)-4-{[3-(3-methylphenyl)-3H-imidazo[4,5-b]pyridin-2-yl]methyl}piperazine-1-carboxamide is a useful research compound. Its molecular formula is C25H27N7O3 and its molecular weight is 473.537. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Pharmacophore Models

Research on structurally similar compounds, such as cannabinoid receptor antagonists, has provided insights into molecular interactions with receptors. For instance, studies involving compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide have elucidated their binding mechanisms to cannabinoid receptors, offering a basis for developing unified pharmacophore models for receptor ligands (Shim et al., 2002). These findings are essential for understanding the structural requirements for receptor antagonism, potentially guiding the design of new therapeutic agents targeting similar pathways.

Synthesis and Biological Screening

The synthesis and biological screening of piperazine and imidazole derivatives have demonstrated moderate to significant antibacterial and antifungal activities. Compounds such as 4-[(4'-chlorophenyl)(phenyl) methyl] piperazine-1-yl-aroylamino/aryl sulphonamide/5-oxo-imidazolines have been synthesized and assayed for their biological activity, showing moderate activity against various microbial strains (J.V.Guna et al., 2009). This research suggests potential antimicrobial applications for similarly structured compounds, highlighting the importance of chemical synthesis in discovering new bioactive molecules.

Antimicrobial and Antimycobacterial Activity

Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been explored for their antimycobacterial activity, with some compounds exhibiting considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains (Kai Lv et al., 2017). The discovery of new antimicrobial agents through the synthesis of such derivatives is crucial in addressing the global challenge of antibiotic resistance.

Antioxidant, Antitumor, and Antimicrobial Activities

The synthesis of heterocyclic aryl monoazo organic compounds containing selenium has shown that these novel compounds exhibit high efficiency in vitro screening for their antioxidant, antitumor activity against Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi (M. Khalifa et al., 2015). Such research demonstrates the multifaceted potential of novel compounds in contributing to various fields of biomedical science, including cancer therapy and infection control.